3-(2-Indanyl)carbonylamino-5-(4-methylphenyl)-pyrazole

• Molecular Formula: C20H19N3O
• Molecular Weight: 317.4 g/mol
• IUPAC Name: N-[5-(4-methylphenyl)-1H-pyrazol-3-yl]-2,3-dihydro-1H-indene-2-carboxamide
• InChI: InChI=1S/C20H19N3O/c1-13-6-8-14(9-7-13)18-12-19(23-22-18)21-20(24)17-10-15-4-2-3-5-16(15)11-17/h2-9,12,17H,10-11H2,1H3,(H2,21,22,23,24)
• InChI Key: JIXIGSQBNJKHBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC(=NN2)NC(=O)C3CC4=CC=CC=C4C3

Description

3-(2-Indanyl)carbonylamino-5-(4-methylphenyl)-pyrazole is a useful research compound. Its molecular formula is C20H19N3O and its molecular weight is 317.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Amino-5-(4-methylphenyl)pyrazole (35 mg) and indan-2-carboxylic acid (33 mg) were dissolved in pyridine (2 ml) to which was subsequently added 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (58 mg), and the mixture was stirred at room temperature overnight. The reaction solution was diluted with ethyl acetate (30 ml), washed with water (30 ml), saturated aqueous sodium bicarbonate (30 ml) and saturated brine (30 ml) and then dried over anhydrous magnesium sulfate. Then, the solvent was distilled away. The resulting crystalline residue was washed with ethyl ether to obtain the title compound (34 mg) as white crystals (melting point: 220-225° C.).